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Introduction

Cerium zirconium oxide (CZO) nanoparticles are composite nanomaterials that leverage the
unique properties of both ceria (CeOz) and zirconia (ZrOz). Ceria nanoparticles are renowned
for their regenerative antioxidant properties, stemming from the ability of cerium to cycle
between Ce3* and Ce** oxidation states.[1][2][3] This allows them to mimic the activity of
natural antioxidant enzymes like superoxide dismutase (SOD) and catalase, effectively
scavenging reactive oxygen species (ROS).[1][2][4][5] The incorporation of zirconium into the
ceria lattice enhances thermal stability and oxygen storage capacity, which can lead to superior
ROS scavenging activity compared to pure ceria nanoparticles.[6] These properties make CZO
nanoparticles highly promising candidates for a range of biomedical applications, including
antioxidant therapy, drug delivery, and bioimaging. This document provides an overview of their
applications and detailed protocols for their synthesis and evaluation.
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Synthesis and Physicochemical Characterization

The properties and efficacy of CZO nanopatrticles are highly dependent on their synthesis
method, which influences particle size, crystallinity, surface chemistry, and the crucial
Ce3*/Ce** ratio.[3][7] Common synthesis methods include co-precipitation, hydrothermal, and
sol-gel techniques.[3][8]

Protocol 1: Co-precipitation Synthesis of PEG-coated
CZO Nanoparticles

This protocol describes a common method for synthesizing CZO nanopatrticles with a
polyethylene glycol (PEG) coating for improved stability in biological media.[9]

Materials:

Cerium (I11) nitrate hexahydrate (Ce(NOs)s-6H20)
e Zirconyl nitrate hydrate (ZrO(NO3)2-xH20)

o Polyethylene glycol (PEG, MW 600 g/mol )

o Ammonium hydroxide (NH4OH, 2 M solution)

e Deionized (DI) water

o Magnetic stirrer and hot plate

e Microfluidic pump

e Centrifuge

Procedure:

» Prepare a 1 wt%l/vol agueous solution of PEG 600.

e Prepare a 0.025 M mixed aqueous solution of cerium (Il) nitrate and zirconyl nitrate. For
Ceo.5Zro.502, ensure a 1:1 molar ratio.
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e Add the mixed metal salt solution to the PEG solution under continuous, vigorous stirring.

 To initiate precipitation, add 2 M ammonium hydroxide solution to the mixture at a slow,
controlled rate (e.g., 0.1 mL/min) using a microfluidic pump until a colloidal solution forms.

» Continue stirring the solution for an additional 4 hours to ensure complete hydrolysis and
nanoparticle formation.

e Collect the nanoparticles by centrifugation.

o Wash the nanoparticle pellet multiple times with DI water and then with ethanol to remove
unreacted precursors and excess PEG.

e Dry the final CZO nanoparticle powder in an oven or by lyophilization.

Data Presentation: Physicochemical Properties

The table below summarizes typical physicochemical properties of cerium-based nanoparticles
synthesized via various methods, as reported in the literature. Doping with zirconium is
expected to refine these properties, often leading to smaller, more stable particles with
enhanced antioxidant capabilities.[6][10]
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. Zeta Polydispers
Synthesis . . .
Precursors  Size (nm) Potential ity Index Reference
Method
(mV) (PDI)
Co- Ce(NOs3)s, - Narrow
o -9 Not specified o [9]
precipitation ZrO(NO:s)2 distribution
Green Ce(NO3)s, -~ -~
) 19-27 Not specified Not specified [10]
Synthesis ZrO(NO:s)2
Microemulsio N N
Not specified 3-5 -16.26 Not specified [11]
n
Hydrothermal  Not specified 8-10 +36.60 Not specified [11]
Hydroxide- Ce(NOs3)3-6H2 N N
) 10-30 Not specified Not specified [12]
mediated O
Doxorubicin Synthesized
_ 239.1 -9.04 0.074 [13]
Loading CeO2 NPs

Application 1: Antioxidant Therapy

The primary therapeutic application of CZO nanoparticles stems from their potent, regenerative
antioxidant activity. They protect cells from oxidative stress by scavenging harmful ROS.

Mechanism of Action: ROS Scavenging

CZO nanoparticles function as nanozymes, mimicking SOD and catalase. The catalytic cycle
involves the reversible oxidation of Ce3* to Ce** on the nanoparticle surface. Ce3* sites react
with superoxide radicals (Oz~) and hydrogen peroxide (H202), neutralizing them, while oxygen
vacancies in the crystal lattice facilitate the regeneration of Ce3*, allowing for sustained
catalytic activity.[1][2][5] Incorporating zirconium into the ceria lattice can increase oxygen
defects, thereby enhancing this scavenging activity.[6]
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ROS scavenging mechanism of CZO nanoparticles.

Protocol 2: In Vitro ROS Scavenging Assay (DCFH-DA)

This protocol measures the ability of CZO nanoparticles to reduce intracellular ROS levels in a
cell culture model using the 2',7'-dichlorofluorescin diacetate (DCFH-DA) probe.

Materials:

e Human cell line (e.g., Beas-2B, lung epithelial cells)

e Cell culture medium (e.g., DMEM) and supplements (FBS, penicillin-streptomycin)
e CZO nanoparticle dispersion in sterile PBS

o DCFH-DA probe (5 mM stock in DMSO)

e Hydrogen peroxide (H20:2) or other ROS-inducing agent

o 96-well black, clear-bottom plates

o Fluorescence microplate reader

Procedure:
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e Seed cells in a 96-well plate at a suitable density and allow them to adhere overnight.
e Remove the culture medium and wash the cells with warm PBS.

e Load the cells with 10 uM DCFH-DA in serum-free medium for 30-45 minutes at 37°C.
DCFH-DA is cell-permeable and is deacetylated by cellular esterases to non-fluorescent
DCFH.

e Wash the cells again with PBS to remove excess probe.
o Treat the cells with various concentrations of the CZO nanopatrticle dispersion for 1-2 hours.

 Induce oxidative stress by adding a ROS-inducing agent like H20:. Include appropriate
controls (untreated cells, cells with H202 only).

 In the presence of ROS, DCFH is oxidized to the highly fluorescent 2',7'-dichlorofluorescein
(DCF).

o Measure the fluorescence intensity using a microplate reader (Excitation: ~485 nm,
Emission: ~530 nm).

o Adecrease in fluorescence in CZO-treated wells compared to the H202-only control
indicates ROS scavenging activity.

Application 2: Drug Delivery

The high surface area and tunable surface chemistry of CZO nanoparticles make them
effective carriers for therapeutic agents, such as anticancer drugs like doxorubicin (DOX).[13]
[14] Surface functionalization with polymers or targeting ligands can improve stability,
circulation time, and specific delivery to target tissues.[14][15]

Workflow: CZO Nanoparticles as Drug Carriers

The general process involves synthesizing the nanopatrticles, functionalizing their surface,
loading the drug, and characterizing the final product before application.
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Workflow for CZO-based drug delivery systems.

Protocol 3: Loading Doxorubicin onto CZO
Nanoparticles

This protocol provides a general method for loading DOX onto nanoparticles via simple stirring.
[16]

Materials:

e Synthesized CZO nanoparticles

e Doxorubicin hydrochloride (DOX)

o Deionized (DI) water or appropriate buffer (e.g., PBS)
o Magnetic stirrer

e UV-Vis Spectrophotometer
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e Centrifuge

Procedure:

o Disperse a known amount of CZO nanopatrticles in DI water or buffer.
o Prepare a saturated aqueous solution of DOX.

e Add the CZO nanoparticle dispersion to the DOX solution.

 Stir the mixture for 24 hours at room temperature in the dark to allow for drug adsorption
onto the nanoparticle surface.

o After incubation, centrifuge the mixture to separate the DOX-loaded CZO nanoparticles
(DOX-CZO) from the solution.

o Carefully collect the supernatant.

o Measure the concentration of free DOX remaining in the supernatant using a UV-Vis
spectrophotometer at ~480 nm.

o Calculate the Drug Loading Efficiency (DLE) using the following formula: DLE (%) = [(Total
DOX - Free DOX) / Total DOX] x 100

Data Presentation: Drug Loading and Cytotoxicity

The following table presents example data for doxorubicin-loaded ceria nanoparticles,
demonstrating their potential as effective drug carriers and anticancer agents.
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. ICs0 (ug/mL) ICso0 (Hg/mL) ICso0 (pg/mL)
Nanoparticle
] vs. MDA-MB- vs. GL261 vs. U87-MG Reference
Formulation
231 Cells Cells (48h) Cells (48h)
Bare CeO2z NPs 257.60 14.3 9.11 [13][17]
Free Doxorubicin
3.33 Not specified Not specified [13]
(DOX)
DOX-loaded
2.25 Not specified Not specified [13]
CeO2 NPs

Note: ICso is the half-maximal inhibitory concentration, a measure of the potency of a

substance in inhibiting a specific biological or biochemical function.

Biocompatibility and Cytotoxicity Assessment

Evaluating the interaction of nanoparticles with biological systems is critical. While CZO

nanoparticles are generally considered biocompatible, their toxicity can be dose-dependent

and cell-type specific.[18][19][20]

Protocol 4: MTT Assay for Cell Viability

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a

measure of cell viability, proliferation, and cytotoxicity.

Materials:

Human cell line (e.g., A549, human lung carcinoma)

e CZO nanoparticle dispersions at various concentrations

e MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), 5 mg/mL in

sterile PBS

o Dimethyl sulfoxide (DMSO) or Solubilization Buffer

o 96-well plates
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e Microplate reader
Procedure:
e Seed cells (e.g., 1 x 10> cells/mL/well) in a 96-well plate and incubate for 24 hours.[19]

» Remove the medium and expose the cells to various concentrations of CZO nanoparticles
(e.g., 1 pg/mL to 100 pg/mL) for a defined period (e.g., 24 or 48 hours).[19] Include untreated
cells as a control.

 After the incubation period, remove the nanoparticle-containing medium and wash the cells
with PBS.

e Add 100 pL of fresh medium and 10 pL of MTT stock solution to each well.

 Incubate the plate for 3-4 hours at 37°C. Viable cells with active metabolism will reduce the
yellow MTT to a purple formazan precipitate.

e Remove the MTT-containing medium and add 100 pL of DMSO to each well to dissolve the
formazan crystals.

o Gently shake the plate for 10 minutes to ensure complete dissolution.
» Measure the absorbance at ~570 nm using a microplate reader.

o Calculate cell viability as a percentage relative to the untreated control cells.

Data Presentation: In Vitro Cytotoxicity

The following table summarizes cytotoxicity data for cerium oxide nanoparticles against various
cancer cell lines.
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Cell Line Nanoparticle Exposure Time ICso (ug/mL) Reference
HT29 (colorectal) CeO2-NCs 48 h 2.26 [21]
SW620

Ce02-NCs 48 h 121.18 [21]
(colorectal)
GL261 (glioma) CeNPs 24 h 14 [17]
U87-MG (glioma) CeNPs 24 h 8.92 [17]
MDA-MB-231 B

Bare CeO2z NPs Not specified 257.60 [13]
(breast)

These notes and protocols provide a foundational guide for researchers entering the field of
CZO nanoparticles for biomedical applications. It is crucial to adapt and optimize these
procedures based on specific experimental goals and materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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